Cas no 1190317-27-1 (4-Methylbenzodthiazol-6-ol)

• Product Name: 4-Methylbenzodthiazol-6-ol
• CAS No: 1190317-27-1
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD12962873
• CID: 822615
• Update Time: 2025-07-01

4-Methylbenzodthiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[d]thiazol-6-ol
• 4-methyl-6-Benzothiazolol
• 6-Hydroxy-4-methylbenzothiazole
• 4-methyl-1,3-benzothiazol-6-ol
• FCH1136570
• AX8217058
• AB0032306
• ST2405893
• X5600
• 4-Methylbenzodthiazol-6-ol

• MDL： MFCD12962873
• Inchi： 1S/C8H7NOS/c1-5-2-6(10)3-7-8(5)9-4-11-7/h2-4,10H,1H3
• InChI Key： ULSJSFRCUYLOLC-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=C(C=C2C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.365
• Boiling Point: 326 ºC
• Flash Point: 151 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-Methylbenzodthiazol-6-ol

Introduction to 4-Methylbenzodithiazol-6-ol (CAS No. 1190317-27-1)

4-Methylbenzodithiazol-6-ol, identified by its Chemical Abstracts Service (CAS) number 1190317-27-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzodithiazole class, a structural motif known for its broad spectrum of biological activities. The presence of both sulfur and oxygen atoms in its core structure contributes to its unique reactivity and potential utility in drug discovery and material science applications.

The molecular structure of 4-Methylbenzodithiazol-6-ol consists of a benzene ring fused with two sulfur-containing rings, specifically a dithiazole ring and a thiazole ring, with a methyl substituent at the 4-position of the benzene ring. This specific arrangement imparts distinct chemical properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents. The compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has been a focus of recent studies.

In recent years, there has been growing interest in 4-Methylbenzodithiazol-6-ol due to its potential applications in the development of pharmaceuticals targeting various diseases. Researchers have been investigating its pharmacological properties, particularly its role as an intermediate in synthesizing bioactive molecules. The compound's dithiazole core is known to exhibit antimicrobial, anti-inflammatory, and antioxidant properties, which have been explored in preclinical studies.

One of the most compelling aspects of 4-Methylbenzodithiazol-6-ol is its versatility as a building block in drug design. The introduction of different functional groups at various positions on the benzodithiazole ring can modulate its biological activity, allowing for the creation of tailored compounds with enhanced efficacy and selectivity. This flexibility has made it a subject of interest in high-throughput screening campaigns aimed at identifying novel lead compounds for drug development.

Recent advancements in computational chemistry have also contributed to the study of 4-Methylbenzodithiazol-6-ol. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives.

The synthesis of 4-Methylbenzodithiazol-6-ol has been optimized by several research groups to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. The development of efficient synthetic protocols has made it more accessible for further investigation by academic and industrial researchers.

Industrial applications of 4-Methylbenzodithiazol-6-ol are also emerging, particularly in the realm of specialty chemicals and advanced materials. Its unique structural features make it suitable for use as an intermediate in the production of dyes, pigments, and other fine chemicals. Additionally, its thermal stability and chemical resistance have been explored for potential use in high-performance polymers and coatings.

The environmental impact of synthesizing and using 4-Methylbenzodithiazol-6-ol is another area of consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion, 4-Methylbenzodithiazol-6-ol (CAS No. 1190317-27-1) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational modeling, position it as a key player in ongoing research efforts aimed at developing novel bioactive molecules and advanced materials.